Cas no 951884-76-7 (4-Chloro-2'-ethylbenzophenone)

• Product Name: 4-Chloro-2'-ethylbenzophenone
• CAS No: 951884-76-7
• MF: C₁₅H₁₃ClO
• MW: 244.716123342514
• CID: 4721992
• Update Time: 2025-10-29

4-Chloro-2'-ethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2'-ETHYLBENZOPHENONE
• (4-Chlorophenyl)(2-ethylphenyl)methanone
• BC4717309
• 4-Chloro-2'-ethylbenzophenone

• Inchi： 1S/C15H13ClO/c1-2-11-5-3-4-6-14(11)15(17)12-7-9-13(16)10-8-12/h3-10H,2H2,1H3
• InChI Key： JMTVNRGQEAYCKL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Chloro-2'-ethylbenzophenone

Professional Introduction to 4-Chloro-2'-ethylbenzophenone (CAS No. 951884-76-7)

4-Chloro-2'-ethylbenzophenone, with the chemical formula C₁₄H₁₁ClO, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its benzophenone core structure, which is functionalized with a chlorine atom at the 4-position and an ethyl group at the 2'-position. The presence of these substituents enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. The compound is identified by its unique Chemical Abstracts Service (CAS) number, CAS No. 951884-76-7, which distinguishes it from other benzophenone derivatives.

The benzophenone moiety is a well-known aromatic compound that serves as a versatile building block in the synthesis of various pharmacologically active molecules. Its ability to undergo multiple reactions, such as condensation, oxidation, and reduction, makes it highly useful in medicinal chemistry. Specifically, the chloro-substituted benzophenone can participate in nucleophilic aromatic substitution reactions, allowing for further functionalization and the introduction of additional pharmacophores.

In recent years, there has been growing interest in the development of novel photoinitiators for industrial applications, particularly in polymer chemistry. 4-Chloro-2'-ethylbenzophenone has emerged as a promising candidate due to its efficient absorption of UV light and its ability to generate free radicals that can initiate polymerization reactions. This property has been extensively studied in the context of photopolymerization processes used in coatings, inks, and adhesives.

One of the most notable applications of 4-Chloro-2'-ethylbenzophenone is in the field of drug development. Researchers have explored its potential as an intermediate in the synthesis of various therapeutic agents. For instance, studies have demonstrated its utility in constructing complex molecular frameworks that exhibit antimicrobial and anti-inflammatory properties. The chlorine atom at the 4-position provides a handle for further chemical modifications, enabling the creation of derivatives with enhanced biological activity.

The ethyl group at the 2'-position contributes to the overall steric environment of the molecule, influencing its interactions with biological targets. This feature has been exploited in designing molecules that can selectively bind to specific proteins or enzymes involved in disease pathways. Such selectivity is crucial for developing drugs with minimal side effects and high efficacy.

Recent advancements in computational chemistry have also highlighted the importance of 4-Chloro-2'-ethylbenzophenone in drug discovery. Molecular modeling studies have shown that this compound can be incorporated into drug-like scaffolds that exhibit favorable pharmacokinetic properties. These studies utilize advanced algorithms to predict how the molecule will behave within biological systems, providing valuable insights into its potential as a therapeutic agent.

In addition to its pharmaceutical applications, 4-Chloro-2'-ethylbenzophenone has found utility in materials science. Its ability to form stable radicals upon UV irradiation makes it an effective component in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's stability under various conditions and its efficient energy transfer properties have made it a preferred choice for researchers working on next-generation electronic devices.

The synthesis of 4-Chloro-2'-ethylbenzophenone typically involves multi-step organic reactions starting from readily available precursors like benzophenone and chloroacetic acid derivatives. The introduction of the ethyl group at the 2'-position often requires careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have improved the efficiency of these processes, making it more feasible to produce large quantities of this compound for research and industrial purposes.

The safety profile of 4-Chloro-2'-ethylbenzophenone is another critical aspect that has been thoroughly investigated. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended when working with this compound in laboratory settings.

In conclusion, 4-Chloro-2'-ethylbenzophenone (CAS No. 951884-76-7) is a multifaceted compound with significant applications across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis, a photoinitiator in polymer chemistry, and a component in advanced materials underscores its importance in modern research and industry. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play an even greater role in shaping future technologies and treatments.